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Cat. No.: B149521

Thionin Perchlorate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thionin perchlorate is a cationic dye belonging to the phenothiazine family, recognized for its
utility in a range of scientific applications. Comprising a thionin cation and a perchlorate anion,
this compound is notably employed as a biological stain, particularly in histology for staining
chromatin and mucin.[1] Its properties as a redox indicator also lend it to applications in
analytical chemistry. This technical guide provides an in-depth overview of Thionin
perchlorate, including its chemical and physical properties, detailed experimental protocols for
its use, and important safety considerations.

Chemical Identification and Alternate Names

Thionin perchlorate is identified by the CAS number 25137-58-0.[1][2] Due to its chemical
structure and historical context, it is also known by several alternate names.
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Identifier Type Value
CAS Number 25137-58-0[1][2]
Synonyms 3,7-Diaminophenothiazin-5-ium perchlorate[1][2]

Thionine perchlorate[1]

7-amino-3H-phenothiazin-3-iminium

perchlorate[2]

Phenothiazin-5-ium, 3,7-diamino-, perchlorate[2]

Physicochemical Properties

A summary of the key physical and chemical properties of Thionin perchlorate is presented
below. This data is essential for its proper handling, storage, and application in experimental

settings.
Property Value Reference
Molecular Formula C12H10CIN304S [1][2]
Molecular Weight 327.74 g/mol [1]

Dark-green, glistening
Appearance _ [3]
crystalline powder

Soluble in hot water. The
. perchlorate ion generally
Solubility o [2][3]
enhances solubility in polar

solvents.

Absorbance Maximum (Amax) ~602.5 nm [3]

Experimental Protocols

Thionin perchlorate is a versatile tool in the laboratory. Below are detailed protocols for two of
its primary applications: histological staining and as a redox indicator.
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Histological Staining: Nissl Staining Protocol for
Paraffin-Embedded Sections

Nissl staining with thionin is a classic neurohistological technique used to visualize Nissl bodies
(rough endoplasmic reticulum) in the cytoplasm of neurons. This allows for the assessment of
neuronal morphology and cytoarchitecture.[4][5][6]

Solutions:

¢ 0.1% Thionin Staining Solution:
o Thionin perchlorate: 0.1 g
o Distilled water: 100 mL

o Optional: For buffered solutions, which can provide more consistent results, prepare an
acetate buffer (pH ~4.5) and dissolve the thionin in this buffer.

Differentiating Solution:

o 70% Ethanol

Dehydrating Alcohols:
o 95% Ethanol

o 100% Ethanol

Clearing Agent:

o Xylene

Mounting Medium:

o Resinous mounting medium (e.g., DPX)

Procedure:
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o Deparaffinization and Rehydration:

1. Immerse slides in two changes of xylene for 5 minutes each.

2. Transfer slides through two changes of 100% ethanol for 3 minutes each.

3. Hydrate slides through 95% ethanol and 70% ethanol for 2 minutes each.

4. Rinse in distilled water.

e Staining:

1. Immerse slides in the 0.1% thionin solution for 5-15 minutes. The optimal time may vary
depending on the tissue and desired staining intensity.

o Differentiation:

1. Briefly rinse the slides in distilled water.

2. Differentiate in 70% ethanol for 30 seconds to 2 minutes. This step is critical and should
be monitored microscopically to achieve the desired contrast between Nissl bodies (dark
blue/purple) and the background.

o Dehydration and Clearing:

1. Dehydrate the sections through 95% ethanol (2 minutes), followed by two changes of
100% ethanol (3 minutes each).

2. Clear in two changes of xylene for 5 minutes each.

e Mounting:

1. Apply a coverslip using a resinous mounting medium.

Expected Results:

 Nissl bodies and nuclei: Dark blue to purple[5]

e Background: Colorless to pale blue
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Redox Indicator: Photochemical Reaction with Iron(ll)

Thionin can act as a redox indicator, where its colored (oxidized) form is reduced to a colorless
(leuco) form. This property can be demonstrated in a photochemical reaction with iron(ll)
sulfate.

Solutions:
e 0.001 M Thionin Solution:

o Dissolve 0.033 g of Thionin perchlorate in 100 mL of distilled water.
e 1 M Sulfuric Acid:

o Slowly add 5.5 mL of concentrated sulfuric acid to 94.5 mL of distilled water with constant
stirring in an ice bath.

 [ron(ll) Sulfate Heptahydrate
Procedure:

In a beaker, combine 10 mL of the 0.001 M thionin solution with 100 mL of 1 M sulfuric acid

and approximately 500 mL of distilled water. The solution will be a deep blue/purple color.
» Add approximately 2 g of iron(ll) sulfate heptahydrate and stir until dissolved.

e Expose the solution to a bright light source (e.g., an overhead projector or a powerful lamp).
The blue/purple color will fade as the thionin is reduced by the iron(ll) ions in a light-
dependent reaction.

» Removing the light source will allow the colorless leuco-thionin to be re-oxidized by the
iron(lll) ions formed, and the blue/purple color will return.

Safety Information

A specific Safety Data Sheet (SDS) for Thionin perchlorate is not readily available. The
following information is synthesized from the SDS for Thionin and general knowledge of the
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hazards associated with perchlorates. It is imperative to handle this compound with care,
recognizing the potential hazards of both the dye and the oxidizing anion.

Hazard Category Description Precautions

Wear appropriate personal
) o Causes skin and eye irritation. protective equipment (PPE),
Eye and Skin Irritation _ _
[3] including safety goggles,

gloves, and a lab coat.[3]

Perchlorates are strong Keep away from heat, sparks,
oxidizing agents and may open flames, and combustible
Oxidizing Properties cause fire or explosion, materials. Store in a cool, dry,
especially when mixed with well-ventilated area away from
combustible materials. incompatible substances.

Do not ingest. Wash hands

Ingestion May be harmful if swallowed. )
thoroughly after handling.
Handle in a well-ventilated

Inhalation Avoid breathing dust.[7] area or with local exhaust

ventilation.

First Aid Measures:

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Get medical attention.

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Get medical attention if irritation develops.

« Ingestion: Do not induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk or
water. Get medical aid immediately.

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Visualizations
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Nissl Staining Workflow

Click to download full resolution via product page

Caption: Workflow for Nissl staining of paraffin-embedded tissue sections using Thionin.

Thionin as a Photochemical Redox Indicator
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Caption: The reversible photochemical redox reaction of Thionin with Iron (lI/111).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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